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Compound of Interest

5-Nitro-1H-imidazole-4-
Compound Name:
carbaldehyde

Cat. No.: B1418171

An In-depth Technical Guide to the Physicochemical Characteristics of 5-Nitro-1H-imidazole-
4-carbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the physicochemical characteristics,
spectroscopic profile, and chemical reactivity of 5-Nitro-1H-imidazole-4-carbaldehyde. As a
key heterocyclic building block, this compound is of significant interest to researchers in
medicinal chemistry and drug development. The inherent electronic properties conferred by the
imidazole scaffold, substituted with a potent electron-withdrawing nitro group and a reactive
carbaldehyde, create a molecule with unique and valuable reactivity. This document
synthesizes data from authoritative chemical databases and peer-reviewed literature to serve
as a foundational resource for scientists, offering insights into its molecular properties,
analytical characterization, and synthetic utility.

Introduction: The Significance of the 5-
Nitroimidazole Scaffold

The imidazole ring is a cornerstone heterocycle in medicinal chemistry, forming the structural
core of numerous essential biological molecules, including the amino acid histidine and
purines.[1][2] Its unique amphoteric nature and aromaticity make it a privileged scaffold in drug
design.[1] When functionalized with a nitro group, the resulting nitroimidazole moiety becomes
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a critical pharmacophore, most notably in the development of antibiotics and antiprotozoal
agents.[3][4] Compounds like metronidazole and ornidazole leverage the 5-nitroimidazole core
to effectively treat infections caused by anaerobic bacteria and protozoa.[3][5]

5-Nitro-1H-imidazole-4-carbaldehyde (CsHsN30O3) emerges as a particularly valuable
synthetic intermediate. It combines the bio-relevant 5-nitroimidazole core with a highly reactive
aldehyde functional group. This aldehyde serves as a versatile chemical handle for elaboration,
allowing chemists to construct a diverse library of more complex molecules for therapeutic
screening.[6][7] Understanding the fundamental physicochemical properties and reactivity of
this specific carbaldehyde is therefore paramount for its effective utilization in designing next-
generation therapeutics.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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